1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine

• Molecular Formula: C8H8F3N5O
• Molecular Weight: 247.18 g/mol
• IUPAC Name: 1-[[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl]pyrazol-4-amine
• InChI: InChI=1S/C8H8F3N5O/c9-8(10,11)1-6-14-7(17-15-6)4-16-3-5(12)2-13-16/h2-3H,1,4,12H2
• InChI Key: UQPKIXUICXHJFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1CC2=NC(=NO2)CC(F)(F)F)N

Description

1-{[3-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine is a heterocyclic compound featuring a pyrazole core substituted at the 4-position with an amine group and at the 1-position with a methyl-linked 1,2,4-oxadiazole ring. The oxadiazole moiety is further functionalized with a 2,2,2-trifluoroethyl group. This structural combination confers unique electronic and steric properties, making the compound of interest in medicinal chemistry, particularly for applications requiring metabolic stability and target binding affinity. The trifluoroethyl group enhances lipophilicity and may influence pharmacokinetic parameters such as membrane permeability and resistance to oxidative metabolism .

Preparation Methods

The synthesis of 1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine typically involves the following steps:

Formation of the Oxadiazole Ring: The oxadiazole ring can be synthesized through the reaction of hydrazides with carboxylic acids or their derivatives under dehydrating conditions.

Attachment of the Trifluoroethyl Group: The trifluoroethyl group is introduced via nucleophilic substitution reactions, often using trifluoroethyl halides.

Formation of the Pyrazole Ring: The pyrazole ring is formed through cyclization reactions involving hydrazines and 1,3-dicarbonyl compounds.

Final Coupling: The oxadiazole and pyrazole moieties are coupled together using appropriate linking reagents and conditions.

Industrial production methods may involve optimization of these steps to improve yield and purity, as well as the use of scalable reaction conditions and equipment.

Chemical Reactions Analysis

1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles such as amines or thiols.

Addition: Addition reactions with electrophiles can lead to the formation of new derivatives with added functional groups.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and specific temperature and pressure conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine has a wide range of scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: It is studied for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic effects, including its ability to inhibit specific enzymes or receptors involved in disease processes.

Industry: It is used in the development of new materials with unique properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, inhibiting their activity and leading to downstream effects. For example, it may inhibit the activity of enzymes involved in cell proliferation, leading to anticancer effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Trifluoroethyl vs. Methylphenyl Substituents

The trifluoroethyl group in the target compound contrasts with the 4-methylphenyl substituent in 1-methyl-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrazol-5-amine :

Property	Target Compound (Trifluoroethyl)	Methylphenyl Analog
Molecular Weight	~307 g/mol	~283 g/mol
LogP (Predicted)	~2.1 (higher lipophilicity)	~1.8
Hydrogen Bond Donors	1 (amine)	1 (amine)
Electron-Withdrawing Effects	Strong (CF₃ group)	Moderate (methylphenyl)

In contrast, the methylphenyl group may contribute to π-π stacking but lacks the polarizability of the CF₃ group.

Trifluoromethylphenyl vs. Trifluoroethyl

Compounds such as (4-trifluoromethyl-phenyl)-(1-methyl-5-[2-(5-trifluoromethyl-2H-[1,2,4]triazol-3-yl)-pyridin-4-yloxy]-1H-benzoimidazol-2-yl)-amine incorporate trifluoromethylphenyl groups. These substituents are bulkier than trifluoroethyl, which may limit penetration into sterically constrained binding sites. However, the trifluoromethyl group’s strong electron-withdrawing nature could improve binding to targets requiring charge stabilization.

Biological Activity

1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine is a compound of growing interest in medicinal chemistry due to its diverse biological activities. This article reviews the synthesis, biological properties, and potential therapeutic applications of this compound, supported by data tables and relevant case studies.

• Molecular Formula : C₈H₉F₃N₅O
• Molecular Weight : 247.18 g/mol
• CAS Number : 1303469-73-9

Synthesis

The synthesis of 1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine typically involves the reaction of 1H-pyrazole derivatives with trifluoroethyl-substituted oxadiazoles. The reaction conditions often include the use of catalysts and specific solvents to optimize yield and purity.

Anticancer Activity

Recent studies have demonstrated that derivatives of pyrazole compounds exhibit significant anticancer properties. For instance, related compounds have shown antiproliferative activity against various cancer cell lines. The compound under review has been tested against multiple cancer types:

Cell Line	IC50 (μM)
Breast Cancer	0.127
Colon Cancer	0.560
Lung Cancer	Not specified

These findings suggest that the compound may inhibit cancer cell proliferation through mechanisms such as apoptosis induction and cell cycle arrest at the S and G2/M phases .

Antifungal Activity

The oxadiazole moiety in this compound has been associated with antifungal properties. In particular, its effectiveness against phytopathogenic fungi has been documented in patents focusing on agricultural applications . The compound's mechanism involves disrupting fungal cell walls or inhibiting essential metabolic pathways.

Mechanistic Studies

Mechanistic investigations into the biological activity of this compound reveal several pathways through which it exerts its effects:

• Cell Cycle Arrest : The compound induces cell cycle arrest in cancer cells, particularly affecting the S and G2/M phases.
• Apoptosis Induction : It promotes apoptosis in malignant cells by modulating signaling pathways associated with cell survival.
• Inhibition of Kinases : Similar pyrazole derivatives have shown inhibition of cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation .

Case Studies

Several case studies highlight the potential therapeutic applications of 1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine:

• Study on Anticancer Efficacy : In a controlled study involving ovarian cancer cells, treatment with this compound resulted in a significant reduction in retinoblastoma phosphorylation and increased apoptosis markers .
• Fungal Resistance Trials : Field trials demonstrated that formulations containing this compound significantly reduced fungal infections in crops compared to untreated controls .